Cas no 2025720-51-6 (1-Heptene, 5-(chloromethyl)-5,6-dimethyl-)

• Product Name: 1-Heptene, 5-(chloromethyl)-5,6-dimethyl-
• CAS No: 2025720-51-6
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5286323
• Update Time: 2025-07-15

1-Heptene, 5-(chloromethyl)-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptene, 5-(chloromethyl)-5,6-dimethyl-

• Inchi： 1S/C10H19Cl/c1-5-6-7-10(4,8-11)9(2)3/h5,9H,1,6-8H2,2-4H3
• InChI Key： XQBAIUBZXTXUAJ-UHFFFAOYSA-N
• SMILES： C=CCCC(CCl)(C)C(C)C

Additional information on 1-Heptene, 5-(chloromethyl)-5,6-dimethyl-

Introduction to 1-Heptene, 5-(chloromethyl)-5,6-dimethyl- (CAS No: 2025720-51-6)

The compound 1-Heptene, 5-(chloromethyl)-5,6-dimethyl-, identified by its CAS number 2025720-51-6, is a specialized organic molecule with significant applications in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of alkenes, characterized by the presence of a carbon-carbon double bond, and it incorporates functional groups that make it a valuable intermediate in the synthesis of more complex molecules.

At the core of understanding this compound lies its molecular structure. The parent chain consists of seven carbon atoms, forming a heptane backbone. The presence of a double bond between the fifth and sixth carbon atoms (as indicated by the suffix "-ene") defines it as an alkene. Additionally, two methyl groups are attached to the fifth carbon atom, and a chloromethyl group is linked to the same carbon. This unique arrangement of substituents imparts distinct chemical properties that make it particularly useful in organic synthesis.

The 5-(chloromethyl)-5,6-dimethyl-1-heptene structure is notable for its reactivity. The chloromethyl group (-CH₂Cl) is a highly reactive electrophile, capable of participating in nucleophilic addition reactions. This feature makes it an excellent building block for constructing more complex molecules, such as polymers or pharmaceutical intermediates. The dimethyl substitution on the fifth carbon also influences the electronic environment around the double bond, potentially affecting its reactivity in various chemical transformations.

In recent years, there has been growing interest in utilizing compounds like 1-Heptene, 5-(chloromethyl)-5,6-dimethyl- in the development of novel materials and pharmaceuticals. Researchers have explored its potential as a precursor for synthesizing biodegradable polymers and specialty chemicals. The ability to introduce diverse functional groups into larger molecular frameworks makes this compound a versatile tool for chemists working in both academic and industrial settings.

One particularly exciting area of research involves the use of this compound in drug discovery. The chloromethyl group can be readily transformed into other functional moieties through various chemical reactions, such as hydrolysis or alkylation. This flexibility allows medicinal chemists to modify existing drug candidates or to create entirely new molecular architectures with improved pharmacological properties. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity or interacting with biological targets.

The synthesis of 1-Heptene, 5-(chloromethyl)-5,6-dimethyl- typically involves multi-step organic reactions that require careful control over reaction conditions. Common synthetic routes include the addition of chloromethyl groups to pre-formed alkene intermediates or the functionalization of existing heptene derivatives. Advanced techniques such as catalytic hydrogenation or cross-coupling reactions may also be employed to achieve high yields and purity levels.

The applications of this compound extend beyond pharmaceuticals into other industries as well. In agrochemical research, derivatives of 1-Heptene, 5-(chloromethyl)-5,6-dimethyl- have been explored as intermediates for synthesizing herbicides and fungicides. Their structural features allow for interactions with biological systems that can inhibit unwanted plant growth or protect crops from pathogens.

From an environmental perspective, the biodegradability of compounds derived from alkenes like 1-Heptene, 5-(chloromethyl)-5,6-dimethyl- is an important consideration. Researchers are increasingly focused on developing sustainable chemical processes that minimize waste and reduce environmental impact. By leveraging natural catalysts or green chemistry principles, scientists aim to create synthetic pathways that are both efficient and environmentally friendly.

The future prospects for 1-Heptene, 5-(chloromethyl)-5,6-dimethyl- are promising given its versatility and reactivity. As new synthetic methodologies emerge and our understanding of molecular interactions deepens, this compound will likely find even broader applications in chemistry and related fields. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into practical solutions for real-world challenges.